Cas no 1187930-64-8 (2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride)

• Product Name: 2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride
• CAS No: 1187930-64-8
• MF: C₁₀H₂₂ClNO₂
• MW: 223.74018239975
• MDL: MFCD11858332
• CID: 2604084
• Update Time: 2025-07-26

2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride
• ethyl 2-amino-2-ethylhexanoate hydrochloride
• NE63756

• MDL： MFCD11858332
• Inchi： 1S/C10H21NO2.ClH/c1-4-7-8-10(11,5-2)9(12)13-6-3;/h4-8,11H2,1-3H3;1H
• InChI Key： BDQOHNUHSNJTTF-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CC)(CCCC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 159
• Topological Polar Surface Area: 52.3

Additional information on 2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride

Professional Introduction to 2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride (CAS No: 1187930-64-8)

2-Amino-2-ethyl-hexanoic acid ethyl ester hydrochloride, a compound with the chemical identifier CAS No: 1187930-64-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The ethyl ester hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 2-amino-2-ethyl-hexanoic acid ethyl ester hydrochloride consists of a hexanoic acid backbone with an amino group at the second carbon position and an ethyl ester substituent at the carboxyl end. This configuration imparts a high degree of flexibility and reactivity, enabling its use in diverse chemical transformations. The hydrochloride salt form further improves its handling properties by increasing its crystallinity and shelf life, which is particularly important in industrial-scale production.

In the realm of medicinal chemistry, this compound has been explored for its potential role as a building block in the synthesis of novel therapeutic agents. Its bifunctional nature—possessing both an amino group for nucleophilic substitution reactions and an ester group for hydrolysis or transesterification—makes it a versatile intermediate. Researchers have leveraged these properties to develop new analogs with enhanced pharmacological profiles. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, showcasing its broad applicability.

Recent studies have highlighted the compound's utility in the development of protease inhibitors, which are critical in treating various diseases, including HIV and cancer. The amino group can be selectively modified to introduce specific side chains that interact with target enzymes, while the ethyl ester can be hydrolyzed to yield a free carboxylic acid group for further functionalization. This dual reactivity has made 2-amino-2-ethyl-hexanoic acid ethyl ester hydrochloride a preferred choice for medicinal chemists seeking to design next-generation drugs.

The pharmaceutical industry has also shown interest in this compound for its potential as a precursor in peptide synthesis. Peptides are short chains of amino acids that play crucial roles in biological processes, and their therapeutic applications are well-documented. By incorporating this compound into peptide coupling reactions, synthetic pathways can be streamlined, reducing the number of steps required to produce complex peptide drugs. This efficiency is particularly valuable in large-scale drug manufacturing.

Moreover, the hydrochloride salt form of this compound offers advantages in formulation development. Its improved solubility compared to the free base form allows for better bioavailability when administered orally or intravenously. This characteristic is essential for ensuring that therapeutic agents reach their target sites in sufficient concentrations to exert their intended effects. Formulations incorporating this compound have shown promise in preclinical studies, where they demonstrated favorable pharmacokinetic profiles.

The synthesis of 2-amino-2-ethyl-hexanoic acid ethyl ester hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic resolution, have been employed to achieve high yields and purity levels. These techniques not only enhance the efficiency of production but also minimize waste generation, aligning with green chemistry principles. The robust synthetic routes developed for this compound serve as models for other complex molecules in pharmaceutical research.

In conclusion, 2-amino-2-ethyl-hexanoic acid ethyl ester hydrochloride (CAS No: 1187930-64-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and functional versatility make it an indispensable tool in drug discovery and development. As research continues to uncover new therapeutic uses for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern medicinal chemistry.